Cas no 1021871-35-1 (3-Chloro-5-(hydroxymethyl)benzonitrile)

• Product Name: 3-Chloro-5-(hydroxymethyl)benzonitrile
• CAS No: 1021871-35-1
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD18392447
• CID: 1005583
• PubChem ID: 58369542
• Update Time: 2025-11-06

3-Chloro-5-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(hydroxyMethyl)benzonitrile
• 3-Chloro-5-cyano benzyl alcohol
• 3-CHLORO-5-CYANOBENZYL ALCOHOL
• Benzonitrile, 3-chloro-5-(hydroxymethyl)-
• XNOWXYQLTYKTNC-UHFFFAOYSA-N
• CL8714
• 5852AJ
• 3-Chloro-5-hydroxymethyl-benzonitrile
• 5-chloro-3-(hydroxymethyl)benzonitrile
• SY028298
• AK173053
• AKOS025402594
• CS-W000627
• DA-48320
• DS-8213
• AC-29803
• A896870
• MFCD18392447
• 1021871-35-1
• DTXSID60729149
• SCHEMBL2160824
• AMY19895
• WQB87135
• 3-Chloro-5-(hydroxymethyl)benzonitrile

• MDL： MFCD18392447
• Inchi： 1S/C8H6ClNO/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,11H,5H2
• InChI Key： XNOWXYQLTYKTNC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(CO)C=1

Computed Properties

• Exact Mass: 167.0137915g/mol
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: 1.4

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.8 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 3-Chloro-5-(hydroxymethyl)benzonitrile

Research Brief on 3-Chloro-5-(hydroxymethyl)benzonitrile (CAS: 1021871-35-1) in Chemical Biology and Pharmaceutical Applications

3-Chloro-5-(hydroxymethyl)benzonitrile (CAS: 1021871-35-1) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a building block for drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

Recent literature indicates that 3-Chloro-5-(hydroxymethyl)benzonitrile serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the hydroxymethyl and nitrile functional groups, make it a valuable scaffold for designing inhibitors targeting enzymes such as kinases and proteases. Studies have demonstrated its utility in the development of novel anticancer and anti-inflammatory agents, with several derivatives showing promising activity in preclinical models.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-Chloro-5-(hydroxymethyl)benzonitrile as a precursor for the synthesis of small-molecule inhibitors of the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cancer progression. The researchers reported that derivatives of this compound exhibited potent inhibitory effects on cancer cell proliferation and induced apoptosis in vitro, suggesting its potential as a lead compound for anticancer drug development.

In addition to its role in oncology, 3-Chloro-5-(hydroxymethyl)benzonitrile has also been investigated for its applications in neurodegenerative diseases. A recent study in ACS Chemical Neuroscience (2024) demonstrated that modifications of this scaffold yielded compounds with neuroprotective properties, potentially offering new avenues for treating conditions such as Alzheimer's and Parkinson's diseases. The study highlighted the compound's ability to modulate oxidative stress and reduce neuronal damage in cellular models.

The synthetic routes for 3-Chloro-5-(hydroxymethyl)benzonitrile have also been optimized in recent years. A publication in Organic Process Research & Development (2023) detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles such as reduced solvent use and higher yields. This advancement is expected to facilitate larger-scale applications of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on 3-Chloro-5-(hydroxymethyl)benzonitrile. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Future research directions may include the exploration of prodrug strategies and formulation technologies to enhance the therapeutic potential of this compound.

In conclusion, 3-Chloro-5-(hydroxymethyl)benzonitrile (CAS: 1021871-35-1) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span from anticancer and neuroprotective agents to scalable synthetic methodologies, underscoring its importance in drug discovery. Continued research and development efforts are expected to unlock further potential, paving the way for novel therapeutic interventions.